Cas no 1695421-31-8 (5-formyl-2-(1H-imidazol-1-yl)benzonitrile)

• Product Name: 5-formyl-2-(1H-imidazol-1-yl)benzonitrile
• CAS No: 1695421-31-8
• MF: C₁₁H₇N₃O
• MW: 197.192781686783
• CID: 6245802
• PubChem ID: 89219024
• Update Time: 2025-10-21

5-formyl-2-(1H-imidazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-formyl-2-(1H-imidazol-1-yl)benzonitrile
• EN300-1292781
• SCHEMBL13983048
• 1695421-31-8

• Inchi： 1S/C11H7N3O/c12-6-10-5-9(7-15)1-2-11(10)14-4-3-13-8-14/h1-5,7-8H
• InChI Key： HONMNJFMHWCRTC-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=C(C#N)C=1)N1C=NC=C1

Computed Properties

• Exact Mass: 197.058911855g/mol
• Monoisotopic Mass: 197.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-formyl-2-(1H-imidazol-1-yl)benzonitrile

Comprehensive Overview of 5-formyl-2-(1H-imidazol-1-yl)benzonitrile (CAS No. 1695421-31-8)

5-formyl-2-(1H-imidazol-1-yl)benzonitrile (CAS No. 1695421-31-8) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique imidazole and benzonitrile moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its formyl group enhances reactivity, making it a valuable building block for heterocyclic chemistry and drug discovery applications. Researchers are increasingly exploring its potential in kinase inhibition and catalysis, aligning with the growing demand for small-molecule therapeutics.

The structural features of 5-formyl-2-(1H-imidazol-1-yl)benzonitrile contribute to its adaptability in medicinal chemistry. The imidazole ring is known for its role in hydrogen bonding and metal coordination, which is critical for designing enzyme inhibitors. Meanwhile, the benzonitrile scaffold is frequently employed in crop protection agents, reflecting its dual utility in pharmaceuticals and agrochemicals. Recent studies highlight its relevance in cancer research, particularly in targeting protein-protein interactions, a hot topic in precision medicine.

From a synthetic perspective, CAS No. 1695421-31-8 is often synthesized via palladium-catalyzed cross-coupling reactions, a method favored for its efficiency and scalability. The compound’s electron-deficient nature makes it amenable to nucleophilic aromatic substitution, a reaction pathway widely discussed in green chemistry forums. As sustainability gains traction, researchers are optimizing its production using biocatalysts and flow chemistry techniques to reduce waste and energy consumption.

In the context of drug development, 5-formyl-2-(1H-imidazol-1-yl)benzonitrile has been investigated for its role in fragment-based drug design. Its low molecular weight and high ligand efficiency align with the industry’s shift toward targeted therapies. Notably, its derivatives have shown promise in modulating immune checkpoints, a trending area in oncology research. This aligns with frequent search queries like “imidazole-based drugs” and “benzonitrile applications in medicine,” underscoring its relevance in contemporary science.

The compound’s physicochemical properties, such as its moderate logP and solubility profile, further enhance its utility in formulation development. These traits are critical for addressing challenges like oral bioavailability, a common concern in pharmacokinetics. Analytical techniques like HPLC and LC-MS are routinely employed to characterize its purity, ensuring compliance with Good Manufacturing Practices (GMP) standards.

Beyond pharmaceuticals, 5-formyl-2-(1H-imidazol-1-yl)benzonitrile finds applications in material science, particularly in designing organic semiconductors. Its conjugated system and electron-withdrawing groups make it a candidate for optoelectronic devices, a field experiencing rapid growth due to demands for flexible electronics and renewable energy solutions. This multidisciplinary appeal positions it as a compound of interest in both academia and industry.

In summary, 5-formyl-2-(1H-imidazol-1-yl)benzonitrile (CAS No. 1695421-31-8) exemplifies the convergence of chemical innovation and practical applications. Its structural versatility, coupled with its relevance in cutting-edge research, ensures its continued prominence in scientific literature. As inquiries about “imidazole derivatives” and “benzonitrile synthesis” rise, this compound remains a focal point for advancements in life sciences and technology.